Cas no 1060183-11-0 (N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
• CAS No: 1060183-11-0
• MF: C₁₄H₁₂F₂N₆O₂
• MW: 334.280888557434
• CID: 6220420
• PubChem ID: 25793426
• Update Time: 2025-09-28

N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
• N-(2,4-difluorophenyl)-2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• 1060183-11-0
• AKOS024493950
• F5060-0164
• N-(2,4-difluorophenyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• Inchi： 1S/C14H12F2N6O2/c1-2-22-13-12(19-20-22)14(24)21(7-17-13)6-11(23)18-10-4-3-8(15)5-9(10)16/h3-5,7H,2,6H2,1H3,(H,18,23)
• InChI Key： NMHOESWJQGXVKD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(CN1C=NC2=C(C1=O)N=NN2CC)=O)F

Computed Properties

• Exact Mass: 334.09897997g/mol
• Monoisotopic Mass: 334.09897997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

Research Briefing on N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS: 1060183-11-0)

Recent studies on N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS: 1060183-11-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyrimidine scaffold, has garnered attention due to its promising biological activity and mechanism of action. The following briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound was initially designed as a selective inhibitor targeting key enzymes involved in inflammatory pathways. Recent synthetic approaches have optimized its yield and purity, employing advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. Structural modifications have been explored to enhance its bioavailability and reduce off-target effects, with particular emphasis on the difluorophenyl moiety's role in binding affinity.

Pharmacological evaluations have demonstrated its efficacy in preclinical models of autoimmune diseases and certain cancers. Mechanistic studies reveal that it acts as a potent modulator of the NF-κB pathway, inhibiting pro-inflammatory cytokine production. Additionally, its interaction with ATP-binding sites of specific kinases has been elucidated through X-ray crystallography, providing a structural basis for its selectivity.

Recent in vivo studies in murine models have shown significant reduction in disease progression with minimal toxicity, positioning it as a promising candidate for further development. Comparative analyses with existing therapeutics highlight its superior pharmacokinetic profile, including longer half-life and improved tissue penetration. However, challenges such as metabolic stability and formulation optimization remain under investigation.

Future research directions include exploring its potential in combination therapies and expanding its application to other disease models. Collaborative efforts between academic and industrial researchers are underway to advance this compound through clinical trials. The integration of computational modeling and high-throughput screening is expected to accelerate its development pipeline.

In conclusion, N-(2,4-difluorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide represents a significant advancement in targeted therapy. Its unique chemical structure and multifaceted biological activity underscore its potential to address unmet medical needs. Continued research will be critical to fully realize its therapeutic promise and translate these findings into clinical applications.